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Compound of Interest

Compound Name: Ferrocenemethanol

Cat. No.: B074494 Get Quote

For researchers and scientists in the fast-paced world of drug development, meticulous

adherence to safety protocols is paramount. The proper handling and disposal of chemical

reagents are critical not only for regulatory compliance but also for the protection of personnel

and the environment. This guide provides essential, step-by-step procedures for the safe

disposal of Ferrocenemethanol, a common organometallic compound, ensuring your

laboratory operations remain safe and efficient.

Immediate Safety and Handling
Ferrocenemethanol is a stable, gold crystalline solid.[1] However, it is classified as a

hazardous substance and requires careful handling to avoid exposure.[1] It is harmful if

swallowed and can cause skin, eye, and respiratory tract irritation.[2][3] In case of accidental

exposure, follow these first-aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical aid.[2]

Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk

or water. Never give anything by mouth to an unconscious person. Get medical aid

immediately.[2]
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Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Seek medical attention.[2]

When handling Ferrocenemethanol, always use appropriate Personal Protective Equipment

(PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3] Work in a well-

ventilated area, preferably a chemical fume hood, to minimize the risk of inhalation.[2]

Quantitative Safety Data
The following table summarizes key quantitative data for Ferrocenemethanol, providing a

quick reference for safety assessments.

Property Value Reference

Molecular Formula C₁₁H₁₂FeO [3]

Molecular Weight 216.06 g/mol [3]

Melting Point 79 - 81 °C (174 - 178 °F) [4]

LD50/LC50 Not available [2]

Flash Point Not available [2]

Autoignition Temperature Not available [2]

Step-by-Step Disposal Protocol
The disposal of Ferrocenemethanol and its contaminated waste must be handled as

hazardous waste.[3][5] Adherence to local, state, and federal regulations is mandatory.[1][4]

The following protocol outlines the necessary steps for proper disposal.

Experimental Protocol: Waste Segregation and
Collection

Characterize the Waste: Identify all waste streams containing Ferrocenemethanol. This

includes pure, unused product, reaction mixtures, contaminated solvents, and any

contaminated labware (e.g., filter paper, pipette tips, gloves).
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Segregate Waste: Do not mix Ferrocenemethanol waste with other chemical waste streams

unless they are compatible.[6] Specifically, keep it separate from strong oxidizing agents.[2]

Use dedicated, clearly labeled hazardous waste containers.[6]

Containerize Waste:

Solid Waste: Place solid Ferrocenemethanol waste and contaminated solids into a

designated, sealable, and chemically compatible container (e.g., a polyethylene or

polypropylene container).[1] The container must be clearly labeled "Hazardous Waste"

and include the full chemical name, "Ferrocenemethanol."[7]

Liquid Waste: Collect solutions containing Ferrocenemethanol in a separate, leak-proof,

and sealable container. The container should be appropriate for organic solvents if they

are present. Label the container with "Hazardous Waste," the full chemical names of all

components, and their approximate percentages.[8]

Store Waste Securely: Store waste containers in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials.[2][6] Keep containers tightly closed

except when adding waste.[8]

Arrange for Professional Disposal: Contact your institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor to arrange for the

pickup and proper disposal of the waste.[1][6] Do not attempt to dispose of

Ferrocenemethanol down the drain or in regular trash.[8]

Logical Flow for Ferrocenemethanol Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Ferrocenemethanol waste.
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Waste Generation
(Ferrocenemethanol)

Is the waste solid or
liquid?

Collect in a labeled,
sealable solid waste container.

Solid

Collect in a labeled,
leak-proof liquid waste container.

Liquid

Label as 'Hazardous Waste'
with full chemical name(s).

Store in a designated, secure
secondary containment area.

Contact EHS or licensed
waste disposal contractor.

Professional Disposal

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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